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Compound of Interest

Compound Name: BAY 60-6583

Cat. No.: B1667818

Audience: Researchers, scientists, and drug development professionals.

Introduction

BAY 60-6583 is a potent and selective partial agonist for the adenosine A2B receptor (A2BAR),
a G-protein coupled receptor.[1] It displays high affinity for human A2B receptors with an EC50
value of approximately 3 nM, while showing significantly lower affinity for A1, A2A, and A3
receptors.[2][3] Activation of the A2B receptor is linked to various physiological and
pathophysiological processes, including inflammation, cardioprotection, and cancer biology.[2]
[4] In experimental models, BAY 60-6583 has been shown to be cardioprotective in myocardial
ischemia, attenuate lung injury, and modulate immune responses.[2][4][5] Due to its poor
solubility in aqueous solutions, a stock solution is typically prepared in an organic solvent, most
commonly dimethyl sulfoxide (DMSO).[6]

Data Presentation: Physicochemical and Biological
Properties

A summary of the key quantitative data for BAY 60-6583 is presented below.
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Property Value Source(s)
Molecular Weight 379.44 g/mol [2]
Molecular Formula C19H17Ns502S [2]

Appearance

White to light yellow/beige

crystalline solid

[2](7]

Purity (HPLC)

=298%

[7]

Solubility in DMSO

Varies by source: 20 mg/mL to
100 mg/mL (52.7 mM to 263.5
mM). Sonication is often
recommended to achieve

higher concentrations.[2][3][6]
[71[8]°]

[21(3]071[8][°]

ECso (human A2BAR)

3nM

(2318l

Ki (A2BAR)

750 nM (mouse), 340 nM
(rabbit), 330 nM (dog)

[2](8]

Storage (Powder)

3 years at -20°C, 2 years at
4°C

[2]

Storage (DMSO Stock)

2 years at -80°C, 1 year at
-20°C.[2][8][9] Itis
recommended to aliquot to
avoid repeated freeze-thaw

cycles.[9]

(2181l

Experimental Protocols
Preparation of a 10 mM BAY 60-6583 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of BAY 60-6583 in DMSO.
This concentration is a common starting point for subsequent dilutions for in vitro and in vivo

experiments.
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Materials:

BAY 60-6583 powder (CAS: 910487-58-0)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO, cell culture grade)
Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure:

Equilibrate Reagents: Allow the vial of BAY 60-6583 powder and the bottle of DMSO to come
to room temperature before opening to prevent condensation of moisture. Hygroscopic
DMSO can significantly impact the solubility of the compound.[2][9]

Weigh Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of BAY 60-6583 powder. For example, to prepare 1 mL
of a 10 mM solution, weigh out 3.79 mg of the compound (Molecular Weight = 379.44 g/mol
). Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g) 0.001 L x 0.010
mol/L x 379.44 g/mol = 0.00379 g = 3.79 mg

Add Solvent: Using a calibrated micropipette, add the calculated volume of fresh, anhydrous
DMSO to the tube containing the BAY 60-6583 powder. To make a 10 mM solution with 3.79
mg of powder, add 1 mL of DMSO.

Dissolve Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Aid Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the solution
in a water bath for 10-15 minutes.[2][8] Gentle warming (e.g., to 37°C) can also be applied,
but avoid excessive heat to prevent degradation. Visually inspect the solution to ensure there
are no visible particles.
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 Aliquot for Storage: Once the compound is fully dissolved, dispense the stock solution into
smaller, single-use aliquots in sterile cryovials. This practice is crucial to avoid repeated
freeze-thaw cycles which can degrade the compound.[9]

o Store Properly: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C
for shorter-term storage (up to 1 year).[2][8][9]

Preparation of Working Solutions for Cell Culture

Procedure:
e Thaw a single aliquot of the 10 mM BAY 60-6583 DMSO stock solution at room temperature.

« Dilute the stock solution serially in sterile cell culture medium to achieve the desired final
concentration for your experiment.

» Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control for the
experiment contains the same final concentration of DMSO as the treatment groups.

 Itis recommended to prepare working solutions fresh for each experiment.[2] Do not store
agueous working solutions for more than one day.[6]

Visualizations
Signaling Pathway of BAY 60-6583
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Caption: A2B receptor signaling cascade initiated by BAY 60-6583.
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Experimental Workflow
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Caption: General workflow for preparing and using BAY 60-6583 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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